Capsid assembly inhibitor

• Molecular Formula: C69H96N12O22
• Molecular Weight: 1445.6 g/mol
• InChI: InChI=1S/C69H96N12O22/c1-8-37(6)57(70)67(100)80-58(38(7)82)68(101)79-49(29-39-13-10-9-11-14-39)63(96)72-44(24-25-54(86)87)60(93)77-50(32-55(88)89)65(98)74-45(27-35(2)3)61(94)73-46(28-36(4)5)62(95)78-51(33-56(90)91)66(99)76-48(31-41-18-22-43(84)23-19-41)64(97)75-47(30-40-16-20-42(83)21-17-40)59(92)71-34-53(85)81-26-12-15-52(81)69(102)103/h9-11,13-14,16-23,35-38,44-52,57-58,82-84H,8,12,15,24-34,70H2,1-7H3,(H,71,92)(H,72,96)(H,73,94)(H,74,98)(H,75,97)(H,76,99)(H,77,93)(H,78,95)(H,79,101)(H,80,100)(H,86,87)(H,88,89)(H,90,91)(H,102,103)/t37-,38+,44-,45-,46-,47-,48-,49-,50-,51-,52-,57-,58-/m0/s1
• InChIKey: JDAIGQZJUIFFAV-OZHFILRDSA-N

Capsid Inhibitor Procurement Guide

JNJ-6379 (bersacapavir) is a novel, orally bioavailable capsid assembly modulator (CAM) that belongs to the CAM-Normal (CAM-N) subclass, which induces the formation of morphologically intact but empty viral capsids devoid of genomic material [1]. Currently in Phase II/III clinical development for chronic hepatitis B (CHB), JNJ-6379 exhibits a dual mechanism of action: it blocks HBV DNA replication by accelerating capsid assembly and prevents de novo cccDNA formation in primary human hepatocytes [2]. Its unique pyrrole scaffold confers binding interactions distinct from first-generation sulfamoylbenzamide CAMs such as NVR 3-778, translating into improved antiviral potency and pharmacokinetic characteristics [3]. Unlike nucleos(t)ide analogues (NAs) that suppress viremia without eliminating cccDNA, JNJ-6379 directly targets the HBV core protein, a validated antiviral target upstream of cccDNA establishment, positioning it as a critical component in emerging combination strategies aimed at achieving a functional cure for CHB [4].

1

Targets viral capsid protein, distinct from reverse transcriptase, protease, or integrase inhibitors.

2

Supports research on long-acting dosing models and capsid assembly disruption across multiple lifecycle stages.

3

Potential for pathway studies in multidrug-resistant HIV-1 and HBV capsid assembly modulation research.

• [1] Berke JM, Dehertogh P, Vergauwen K, Van Damme E, Mostmans W, Vandyck K, Pauwels F. Antiviral Properties and Mechanism of Action Studies of the Hepatitis B Virus Capsid Assembly Modulator JNJ-56136379. Antimicrob Agents Chemother. 2020 Apr 21;64(5):e02439-19. View Source
• [2] Berke JM, Dehertogh P, Vergauwen K, Van Damme E, Mostmans W, Vandyck K, Pauwels F. Antiviral Properties and Mechanism of Action Studies of the Hepatitis B Virus Capsid Assembly Modulator JNJ-56136379. Antimicrob Agents Chemother. 2020 Apr 21;64(5):e02439-19. View Source
• [3] Ruengsatra T, Meeprasert A, Rattanangkool E, Deesiri S, Srisa J, Udomnilobol W, Dunkoksung W, Chuaypen N, Kiatbumrung R, Tangkijvanich P, Vimolmangkang S, Pudhom K, Prueksaritanont T. Binding characteristics of pyrrole-scaffold hepatitis B virus capsid inhibitors and identification of novel potent compounds. RSC Adv. 2023 Oct 6;13:29004-29022. View Source
• [4] Zoulim F, Lenz O, Vandenbossche JJ, Talloen W, Verbinnen T, Moscalu I, Streinu-Cercel A, Bourgeois S, Buti M, Crespo J, Pascasio JM, Sarrazin C, Vanwolleghem T, Shukla U, Fry J, Yogaratnam JZ. JNJ-56136379, an HBV Capsid Assembly Modulator, Is Well-Tolerated and Has Antiviral Activity in a Phase 1 Study of Patients With Chronic Infection. Gastroenterology. 2020 Aug;159(2):521-533.e9. View Source

Why Capsid Inhibitor Substitution Is Unsound

Capsid assembly modulators are not a monolithic class; substitution of one CAM for another introduces significant variability in mechanism, potency, and clinical outcome. JNJ-6379, a CAM-N (Normal) subtype, drives the assembly of empty capsids that lack viral RNA and DNA, a mechanism distinct from CAM-A (Aberrant) agents like Bay 41-4109 or GLS4, which induce misassembled, non-functional capsid aggregates [1]. Even among CAM-N compounds, structural differences translate into divergent binding interactions and antiviral activity: JNJ-6379's pyrrole scaffold engages the HBV core protein via stronger nonpolar interactions in a solvent-accessible region compared to the first-generation sulfamoylbenzamide NVR 3-778 [2]. Furthermore, CAMs operate on a viral target (core protein) entirely distinct from the HBV polymerase targeted by nucleos(t)ide analogues such as entecavir and tenofovir; consequently, their clinical roles differ fundamentally—CAMs are positioned to prevent cccDNA establishment and deplete cccDNA reservoirs, whereas NAs merely suppress viremia downstream of cccDNA transcription [3]. Interchanging JNJ-6379 with another CAM or an NA without quantitative justification risks suboptimal antiviral activity, altered cccDNA dynamics, and divergent pharmacokinetic exposure [4]. The evidence presented in Section 3 establishes the precise quantitative basis for selecting JNJ-6379 over its closest comparators.

!

Distinct binding sites and resistance profiles (e.g., HIV-1 FG-binding pocket vs. HBV core) may shift susceptibility patterns between compounds.

!

Divergent antiviral potency and class effects (CAM-A vs. CAM-E) may not translate directly across subtypes or models.

!

Different dosing infrastructure (subcutaneous twice-yearly vs. oral once-daily) mandates separate procurement and formulation considerations.

• [1] Ou JJ, et al. Novel non-HAP class A HBV capsid assembly modulators have distinct in vitro and in vivo profiles. J Virol. 2023 Oct;97(10):e00722-23. View Source
• [2] Ruengsatra T, et al. Binding characteristics of pyrrole-scaffold hepatitis B virus capsid inhibitors and identification of novel potent compounds. RSC Adv. 2023;13:29004-29022. View Source
• [3] Berke JM, et al. Antiviral Properties and Mechanism of Action Studies of the Hepatitis B Virus Capsid Assembly Modulator JNJ-56136379. Antimicrob Agents Chemother. 2020;64(5):e02439-19. View Source
• [4] Vandenbossche J, et al. Pharmacokinetics, Safety and Tolerability of JNJ-56136379, a Novel Hepatitis B Virus Capsid Assembly Modulator, in Healthy Subjects. Adv Ther. 2019;36(9):2474-2489. View Source

Capsid Inhibitor Comparative Evidence

Lenacapavir vs. Fostemsavir: Virologic Suppression in MDR HIV

JNJ-6379 demonstrates a 3.2- to 5.7-fold lower median effective concentration (EC50) for HBV DNA replication inhibition compared to ABI-H0731 (vebicorvir), a first-generation HBV core protein inhibitor, when evaluated in HepG2-derived cell culture systems [1][2]. The potency advantage of JNJ-6379 is consistent across multiple cellular models and is attributed to its pyrrole scaffold, which enables stronger nonpolar interactions with key residues in the HBV core protein solvent-accessible region relative to sulfamoylbenzamide-based CAMs [3].

Virologic Suppression vs. Fostemsavir

Direct comparison

OR 6.57 (95% CI 1.34–32.28) for LEN+OBR vs. FTR+OBR at Weeks 24–28

Reported virologic suppression endpoint context

Indirect treatment comparison; MDR HIV-1 population

Evidence Dimension	In vitro antiviral potency (EC50 for HBV DNA replication)
Target Compound Data	Median EC50 = 54 nM in HepG2.117 cells [1]
Comparator Or Baseline	ABI-H0731: EC50 range = 173–307 nM across HepAD38 and HepG2-NTCP cell lines [2]
Quantified Difference	JNJ-6379 EC50 is 3.2–5.7× lower than ABI-H0731 EC50 range
Conditions	HepG2.117 cells (JNJ-6379); HepAD38 and HepG2-NTCP cells (ABI-H0731); HBV DNA quantified by qPCR [1][2]

Why This Matters

Lower EC50 values correlate with the potential for lower clinical dosing requirements and improved therapeutic index, a critical consideration for chronic HBV therapy selection.

• [1] Berke JM, et al. Antiviral Properties and Mechanism of Action Studies of the Hepatitis B Virus Capsid Assembly Modulator JNJ-56136379. Antimicrob Agents Chemother. 2020;64(5):e02439-19. View Source
• [2] Huang Q, et al. Preclinical Profile and Characterization of the Hepatitis B Virus Core Protein Inhibitor ABI-H0731. Antimicrob Agents Chemother. 2020;64(11):e01463-20. View Source
• [3] Ruengsatra T, et al. Binding characteristics of pyrrole-scaffold hepatitis B virus capsid inhibitors and identification of novel potent compounds. RSC Adv. 2023;13:29004-29022. View Source

GS-CA1 Potency vs. Dolutegravir in CD4 T-Cells

JNJ-6379 and ABI-H0731 exhibit fundamentally distinct primary mechanisms of action (MOAs) at the molecular level. JNJ-6379 accelerates capsid assembly kinetics and induces the formation of morphologically intact capsids that are devoid of HBV genomic material (DNA/RNA), as demonstrated by size exclusion chromatography and electron microscopy [1]. In contrast, ABI-H0731 acts as a core protein inhibitor that prevents the encapsidation of pregenomic RNA (pgRNA), thereby blocking downstream DNA replication without necessarily inducing empty capsid formation [2]. This mechanistic divergence has implications for cccDNA dynamics: JNJ-6379 prevents cccDNA formation when added at the time of infection (median EC50 = 93 nM for extracellular HBV DNA reduction in PHHs), whereas ABI-H0731 disrupts incoming nucleocapsids to prevent cccDNA establishment [3].

In Vitro Potency GS-CA1 vs. Dolutegravir

Cross-study comparable

EC50 60 pM (GS-CA1) vs. 1,000 pM (DTG); 16.7-fold lower

Supports capsid inhibitor assay potency context

Primary human CD4 T-cells; in vitro

Evidence Dimension	Primary mechanism of action at the capsid level
Target Compound Data	Accelerates capsid assembly; induces formation of morphologically intact, empty capsids devoid of genomic material [1]
Comparator Or Baseline	ABI-H0731: Prevents HBV pgRNA encapsidation and subsequent DNA replication; does not induce empty capsid formation [2]
Quantified Difference	Qualitative mechanistic divergence—JNJ-6379 promotes empty capsid assembly, ABI-H0731 blocks pgRNA packaging
Conditions	JNJ-6379: size exclusion chromatography and electron microscopy of HBV capsids assembled in vitro; ABI-H0731: pgRNA encapsidation assays in HepAD38 cells [1][2]

Why This Matters

Distinct MOAs may result in differential effects on cccDNA establishment and maintenance, influencing the selection of optimal CAM for combination regimens aimed at functional cure.

• [1] Berke JM, et al. Antiviral Properties and Mechanism of Action Studies of the Hepatitis B Virus Capsid Assembly Modulator JNJ-56136379. Antimicrob Agents Chemother. 2020;64(5):e02439-19. View Source
• [2] Huang Q, et al. Preclinical Profile and Characterization of the Hepatitis B Virus Core Protein Inhibitor ABI-H0731. Antimicrob Agents Chemother. 2020;64(11):e01463-20. View Source
• [3] Berke JM, et al. Antiviral Properties and Mechanism of Action Studies of the Hepatitis B Virus Capsid Assembly Modulator JNJ-56136379. Antimicrob Agents Chemother. 2020;64(5):e02439-19. View Source

GST-HG141 Add-on for HBV Low-Level Viremia

In Phase II clinical trials, JNJ-6379-based regimens have achieved numerically greater end-of-treatment reductions in serum HBV DNA compared to vebicorvir (ABI-H0731) in patients with chronic hepatitis B. In the REEF-1 study, treatment-naïve patients receiving JNJ-6379 in combination with a nucleos(t)ide analogue (NA) for 48 weeks achieved a mean HBV DNA reduction of 6.7 log10 IU/mL (HBeAg-positive) and 4.8 log10 IU/mL (HBeAg-negative) [1]. In contrast, vebicorvir plus NA in treatment-naïve patients resulted in a mean HBV DNA reduction of 5.3 log10 IU/mL at 24 weeks [2]. The JADE study of JNJ-6379 monotherapy further demonstrated reductions of 5.5–5.9 log10 IU/mL (HBeAg-positive) and 3.7–4.1 log10 IU/mL (HBeAg-negative) over 24–48 weeks [3].

HBV DNA Suppression Add-on

Direct comparison

84.0% (50 mg BID) vs. 32.1% placebo achieved HBV DNA

Reported viral suppression endpoint context

Phase II; LLV patients on NUC background

ABI-4334 HBV DNA Decline

Class-level inference

2.9 log10 IU/mL (150 mg) and 3.2 log10 (400 mg) over 28 days

Supports model-response endpoint context

Phase 1b; comparison to first-gen CAM class benchmark

Twice-Yearly Dosing Interval

Class-level inference

182.5-fold reduction in annual dosing events vs. daily oral

Reported PK exposure-model context

Subcutaneous injection every 26 weeks; half-life 8–12 weeks

M66I Fitness Cost

Supporting evidence

Replication capacity 0.03–28% of wild-type in CD4 T-cells

Reported viral fitness endpoint context

>3,200-fold reduced susceptibility but high fitness cost

Evidence Dimension	End-of-treatment serum HBV DNA reduction from baseline
Target Compound Data	JNJ-6379 + NA: 6.7 log10 IU/mL (HBeAg+) and 4.8 log10 IU/mL (HBeAg-) at 48 weeks (REEF-1) [1]
Comparator Or Baseline	Vebicorvir (ABI-H0731) + NA: 5.3 log10 IU/mL at 24 weeks (treatment-naïve) [2]
Quantified Difference	JNJ-6379 + NA achieves an additional 1.4 log10 IU/mL reduction in HBeAg+ patients relative to vebicorvir + NA at comparable time points
Conditions	Phase IIb multicenter randomized controlled trials (REEF-1: NCT04129554; vebicorvir studies: NCT03576066, NCT03577171) [1][2][3]

Why This Matters

Deeper HBV DNA suppression is associated with reduced risk of virological breakthrough and may enhance the probability of achieving functional cure when combined with immunomodulatory agents or siRNA therapies.

• [1] Agarwal K, et al. Efficacy and safety of the siRNA JNJ-73763989 and the capsid assembly modulator JNJ-56136379 (bersacapavir) with nucleos(t)ide analogues for the treatment of chronic hepatitis B virus infection (REEF-1): a multicentre, double-blind, active-controlled, randomised, phase 2b trial. Lancet Gastroenterol Hepatol. 2023;8(9):790-802. View Source
• [2] Yuen MF, et al. Safety, pharmacokinetics, and antiviral effects of ABI-H0731, a hepatitis B virus core inhibitor: a randomised, placebo-controlled phase 1 trial. Lancet Gastroenterol Hepatol. 2020;5(2):152-166. View Source
• [3] Zoulim F, et al. JNJ-56136379, an HBV Capsid Assembly Modulator, Is Well-Tolerated and Has Antiviral Activity in a Phase 1 Study of Patients With Chronic Infection. Gastroenterology. 2020;159(2):521-533.e9. View Source

ABI-4334 Potency vs. First-Generation CAMs

JNJ-6379 exhibits a long plasma elimination half-life of 120–140 hours following oral administration, enabling once-daily dosing with predictable steady-state exposure [1]. This pharmacokinetic profile contrasts with that of ABI-H0731, for which a moderate-fat meal significantly impacts drug absorption, necessitating careful consideration of dosing conditions [2]. In first-in-human studies, JNJ-6379 demonstrated dose-proportional pharmacokinetics from 25 to 300 mg, with steady-state clearance similar after single and multiple dosing, indicating time-linear PK [3]. The prolonged half-life and minimal food effect of JNJ-6379 reduce inter-patient variability and simplify clinical administration compared to first-generation CAMs.

ABI-4334 HBV DNA Decline

Class-level inference

2.9 log10 IU/mL (150 mg) and 3.2 log10 (400 mg) over 28 days

Supports model-response endpoint context

Phase 1b; comparison to first-gen CAM class benchmark

Evidence Dimension	Plasma elimination half-life and food effect on absorption
Target Compound Data	Half-life = 120–140 h; no significant food effect reported [1]
Comparator Or Baseline	ABI-H0731: Half-life not specified in same range; moderate-fat meal intake has a significant impact on absorption [2]
Quantified Difference	JNJ-6379 half-life approximately 5–6 days; ABI-H0731 absorption is food-dependent, requiring once-daily dosing under fed conditions
Conditions	JNJ-6379: single and multiple ascending dose studies in healthy volunteers (NCT02662712) [3]; ABI-H0731: Phase I PK studies [2]

Why This Matters

A long half-life and minimal food effect enhance patient adherence and reduce intra-patient pharmacokinetic variability, critical factors for chronic oral antiviral therapy.

• [1] Vandenbossche J, et al. Pharmacokinetics, Safety and Tolerability of JNJ-56136379, a Novel Hepatitis B Virus Capsid Assembly Modulator, in Healthy Subjects. Adv Ther. 2019;36(9):2474-2489. View Source
• [2] Yuen MF, et al. Safety, pharmacokinetics, and antiviral effects of ABI-H0731, a hepatitis B virus core inhibitor: a randomised, placebo-controlled phase 1 trial. Lancet Gastroenterol Hepatol. 2020;5(2):152-166. View Source
• [3] Vandenbossche J, et al. Pharmacokinetics, Safety and Tolerability of JNJ-56136379, a Novel Hepatitis B Virus Capsid Assembly Modulator, in Healthy Subjects. Adv Ther. 2019;36(9):2474-2489. View Source

Lenacapavir Twice-Yearly Dosing Advantage

Molecular dynamics simulations have elucidated the structural basis for the superior antiviral potency of JNJ-6379 compared to the first-in-class CAM-N compound NVR 3-778. JNJ-6379 and the related pyrrole-scaffold inhibitor GLP-26 exhibit stronger nonpolar interactions with key residues in a solvent-accessible region of the HBV core protein than NVR 3-778, despite sharing a similar general binding pattern driven by hydrophobic interactions [1]. This enhanced binding is facilitated by distinct hydrogen bond interactions between the pyrrole scaffold and residue L140 in chain B of the HBV core protein—an interaction not observed with the sulfamoylbenzamide scaffold of NVR 3-778 [2]. The increased binding affinity translates directly into the observed sub-100 nM EC50 values for JNJ-6379 in HepG2.117 cells, whereas NVR 3-778 demonstrated moderate activity that, along with low aqueous solubility, led to its discontinuation from clinical development [3].

Twice-Yearly Dosing Interval

Class-level inference

182.5-fold reduction in annual dosing events vs. daily oral

Reported PK exposure-model context

Subcutaneous injection every 26 weeks; half-life 8–12 weeks

Evidence Dimension	Molecular binding interactions with HBV core protein
Target Compound Data	Stronger nonpolar interactions with solvent-accessible region residues; hydrogen bond with L140B [1]
Comparator Or Baseline	NVR 3-778: Weaker nonpolar interactions; lacks hydrogen bond with L140B [1]
Quantified Difference	Qualitative difference in binding strength; correlates with JNJ-6379 EC50 of 54 nM vs. NVR 3-778 reported EC50 of ~100–200 nM in similar assays
Conditions	In silico molecular dynamics simulations; in vitro EC50 measurements in HepG2.117 cells [1][2]

Why This Matters

Structural insights validate the rational design of pyrrole-scaffold CAM-N compounds and provide a molecular explanation for the improved antiviral potency and clinical advancement of JNJ-6379 relative to earlier CAM-N candidates.

• [1] Ruengsatra T, et al. Binding characteristics of pyrrole-scaffold hepatitis B virus capsid inhibitors and identification of novel potent compounds. RSC Adv. 2023;13:29004-29022. View Source
• [2] Berke JM, et al. Antiviral Properties and Mechanism of Action Studies of the Hepatitis B Virus Capsid Assembly Modulator JNJ-56136379. Antimicrob Agents Chemother. 2020;64(5):e02439-19. View Source
• [3] Klumpp K, et al. Efficacy of NVR 3-778, Alone and In Combination With Pegylated Interferon, vs Entecavir In uPA/SCID Mice With Humanized Livers and HBV Infection. Gastroenterology. 2018;154(3):652-662.e8. View Source

Capsid Inhibitor Procurement Scenarios

MDR HIV-1 Salvage Therapy

Given the 6.7 log10 IU/mL HBV DNA reduction achieved with JNJ-6379 plus NA in the REEF-1 Phase IIb trial [1], and its dual mechanism of action that both inhibits DNA replication and prevents cccDNA formation [2], JNJ-6379 is optimally positioned as the CAM component in multi-modal functional cure regimens. Procurement of JNJ-6379 for combination studies with siRNA agents (e.g., JNJ-3989) or TLR agonists is supported by clinical evidence demonstrating enhanced off-treatment HBV DNA suppression when JNJ-6379 is added to NA therapy [3]. The compound's long half-life (120–140 h) and predictable PK profile facilitate once-daily oral dosing in outpatient trial settings [4].

Adjunctive Therapy for HBV Low-Level Viremia

JNJ-6379's unique property of inducing empty capsids devoid of genomic material, coupled with its ability to prevent cccDNA formation when administered at the time of HBV infection (median EC50 = 93 nM in primary human hepatocytes) [2], makes it an essential tool compound for dissecting the molecular requirements for cccDNA establishment. Unlike ABI-H0731, which acts primarily by blocking pgRNA encapsidation, JNJ-6379 accelerates capsid assembly kinetics and yields morphologically intact but non-infectious particles [5]. This distinction enables researchers to isolate the contribution of capsid assembly dynamics to cccDNA formation independently of pgRNA packaging inhibition.

Twice-Yearly PrEP for Adherence-Challenged Populations

For investigators seeking to benchmark novel CAM candidates, JNJ-6379 provides a well-characterized, second-generation reference compound with publicly available quantitative comparator data. Its EC50 of 54 nM in HepG2.117 cells is 3.2–5.7× lower than that of ABI-H0731 (173–307 nM) in comparable HepG2-derived cell lines [1][6]. Additionally, molecular dynamics simulations confirm that JNJ-6379 achieves stronger nonpolar core protein interactions than NVR 3-778 [7]. These quantitative benchmarks enable rigorous potency and binding assessments when evaluating next-generation CAMs or scaffold-hopping derivatives.

Next-Generation CAMs for HBV Functional Cure

The well-defined human PK parameters of JNJ-6379—dose-proportional exposure from 25 to 300 mg, time-linear PK, and steady-state clearance supportive of once-daily dosing—make it suitable for PK/PD modeling in preclinical and translational studies [4]. The established relationship between JNJ-6379 plasma exposure and HBV DNA suppression (e.g., trough plasma exposures >3× EC90 correlate with antiviral efficacy) provides a quantitative framework for dose selection in humanized mouse models and for predicting clinical antiviral activity [8]. Procurement of JNJ-6379 for such modeling efforts is justified by the availability of robust human PK data and the compound's demonstrated antiviral activity in both treatment-naïve and NA-suppressed CHB patient populations [9].

Application

Selection Property

Validation Focus

MDR HIV-1 Research Models

Capsid-targeting mechanism distinct from traditional ARVs

Virologic suppression endpoint review

HBV Low-Level Viremia Research

Capsid assembly modulation add-on to NUC background

Complete viral suppression endpoint context

Long-Acting Prevention Research

Extended PK profile enabling twice-yearly dosing

Adherence model and PK exposure-model review

HBV ccDNA Inhibition Research

Next-generation CAM potency (ABI-4334/ALG-000184)

cccDNA formation and functional cure model endpoint context

• [1] Agarwal K, et al. Efficacy and safety of the siRNA JNJ-73763989 and the capsid assembly modulator JNJ-56136379 (bersacapavir) with nucleos(t)ide analogues for the treatment of chronic hepatitis B virus infection (REEF-1): a multicentre, double-blind, active-controlled, randomised, phase 2b trial. Lancet Gastroenterol Hepatol. 2023;8(9):790-802. View Source
• [2] Berke JM, et al. Antiviral Properties and Mechanism of Action Studies of the Hepatitis B Virus Capsid Assembly Modulator JNJ-56136379. Antimicrob Agents Chemother. 2020;64(5):e02439-19. View Source
• [3] Agarwal K, et al. JNJ-73763989 and bersacapavir treatment in nucleos(t)ide analogue-suppressed patients with chronic hepatitis B: REEF-2. J Hepatol. 2024;81(3):404-414. View Source
• [4] Vandenbossche J, et al. Pharmacokinetics, Safety and Tolerability of JNJ-56136379, a Novel Hepatitis B Virus Capsid Assembly Modulator, in Healthy Subjects. Adv Ther. 2019;36(9):2474-2489. View Source
• [5] Berke JM, et al. Antiviral Properties and Mechanism of Action Studies of the Hepatitis B Virus Capsid Assembly Modulator JNJ-56136379. Antimicrob Agents Chemother. 2020;64(5):e02439-19. View Source
• [6] Huang Q, et al. Preclinical Profile and Characterization of the Hepatitis B Virus Core Protein Inhibitor ABI-H0731. Antimicrob Agents Chemother. 2020;64(11):e01463-20. View Source
• [7] Ruengsatra T, et al. Binding characteristics of pyrrole-scaffold hepatitis B virus capsid inhibitors and identification of novel potent compounds. RSC Adv. 2023;13:29004-29022. View Source
• [8] Zoulim F, et al. JNJ-56136379, an HBV Capsid Assembly Modulator, Is Well-Tolerated and Has Antiviral Activity in a Phase 1 Study of Patients With Chronic Infection. Gastroenterology. 2020;159(2):521-533.e9. View Source
• [9] Zoulim F, et al. JNJ-56136379, an HBV Capsid Assembly Modulator, Is Well-Tolerated and Has Antiviral Activity in a Phase 1 Study of Patients With Chronic Infection. Gastroenterology. 2020;159(2):521-533.e9. View Source